Cas no 1805053-78-4 (Ethyl 5-cyano-4-ethyl-2-hydroxybenzoate)

• Product Name: Ethyl 5-cyano-4-ethyl-2-hydroxybenzoate
• CAS No: 1805053-78-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010853
• Update Time: 2025-06-12

Ethyl 5-cyano-4-ethyl-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-ethyl-2-hydroxybenzoate

• Inchi： 1S/C12H13NO3/c1-3-8-6-11(14)10(5-9(8)7-13)12(15)16-4-2/h5-6,14H,3-4H2,1-2H3
• InChI Key： OHUUMBLKAYTQFB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C#N)=C(C=C1O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 5-cyano-4-ethyl-2-hydroxybenzoate

Ethyl 5-cyano-4-ethyl-2-hydroxybenzoate (CAS No. 1805053-78-4): A Comprehensive Overview

Ethyl 5-cyano-4-ethyl-2-hydroxybenzoate (CAS No. 1805053-78-4) is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and molecular research. The presence of both cyano and hydroxyl functional groups, along with an ethyl substituent, makes it a versatile molecule for various chemical modifications and biological studies.

The chemical structure of Ethyl 5-cyano-4-ethyl-2-hydroxybenzoate consists of a benzoate core with specific substituents that influence its reactivity and biological activity. The cyano group (-CN) at the 5-position introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially affecting its interaction with biological targets. The hydroxyl group (-OH) at the 2-position further contributes to its hydrophilicity, making it suitable for further derivatization and functionalization.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. Studies have shown that benzoate derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. The specific arrangement of functional groups in Ethyl 5-cyano-4-ethyl-2-hydroxybenzoate suggests that it may possess similar properties, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The cyano group can be reduced to an amine, while the hydroxyl group can undergo etherification or esterification reactions. These transformations open up numerous possibilities for creating novel derivatives with tailored biological activities. For instance, researchers have been exploring the use of benzoate derivatives in the development of new antiviral agents, where the presence of polar functional groups can enhance binding affinity to viral targets.

The ethyl substituent at the 4-position also plays a crucial role in determining the compound's properties. It introduces steric hindrance that can affect the molecule's conformation and interactions with biological targets. This feature is particularly important in drug design, where precise control over molecular shape and flexibility is essential for optimal binding to receptors or enzymes.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been employed to predict the binding affinity of Ethyl 5-cyano-4-ethyl-2-hydroxybenzoate to various biological targets. These simulations have provided valuable insights into how different functional groups contribute to the molecule's overall activity. For example, studies suggest that the cyano group may interact with nitrogen-rich binding pockets in proteins, while the hydroxyl group could form hydrogen bonds with oxygen-containing residues.

In addition to its potential as a drug precursor, Ethyl 5-cyano-4-ethyl-2-hydroxybenzoate has shown promise in other areas of research. Its unique structure makes it a suitable candidate for studying molecular recognition processes, such as host-guest interactions and enzyme-substrate binding. These studies not only contribute to our fundamental understanding of chemical interactions but also provide insights that can be applied to the development of new materials and technologies.

The synthesis of this compound has also been optimized for scalability and efficiency. Modern synthetic methods have allowed researchers to produce high-purity batches of Ethyl 5-cyano-4-ethyl-2-hydroxybenzoate under controlled conditions. This has facilitated its use in both academic research and industrial applications. For instance, pharmaceutical companies have been exploring its potential as an intermediate in the synthesis of more complex active pharmaceutical ingredients (APIs).

The safety profile of Ethyl 5-cyano-4-ethyl-2-hydroxybenzoate is another important consideration. While preliminary studies suggest that it is well-tolerated under controlled conditions, further research is needed to fully assess its toxicological properties. This includes evaluating its potential effects on human health and the environment. Responsible handling and proper disposal procedures must be followed to ensure safety during its use and disposal.

In conclusion, Ethyl 5-cyano-4-ethyl-2-hydroxybenzoate (CAS No. 1805053-78-4) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features make it a valuable tool for drug development, molecular research, and material science applications. As our understanding of chemical interactions continues to evolve, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.